2-(3-Methylpiperidin-1-yl)sulfonyl-1,3,3a,4,5,6,7,7a-octahydroisoindole

• IUPAC Name: 2-(3-methylpiperidin-1-yl)sulfonyl-1,3,3a,4,5,6,7,7a-octahydroisoindole
• InChI: InChI=1S/C14H26N2O2S/c1-12-5-4-8-15(9-12)19(17,18)16-10-13-6-2-3-7-14(13)11-16/h12-14H,2-11H2,1H3
• InChI Key: OGSGTTRLGUZHJT-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)S(=O)(=O)N2CC3CCCCC3C2
• Molecular Formula: C14H26N2O2S
• Molecular Weight: 286.44 g/mol

Description

2-(3-Methylpiperidin-1-yl)sulfonyl-1,3,3a,4,5,6,7,7a-octahydroisoindole, also known as MS-245, is a small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-(3-Methylpiperidin-1-yl)sulfonyl-1,3,3a,4,5,6,7,7a-octahydroisoindole involves its ability to bind to the MDM2 protein, which is responsible for regulating the activity of the tumor suppressor protein p53. By inhibiting the activity of MDM2, this compound allows p53 to function properly, leading to the inhibition of cancer cell growth. This compound also inhibits the activity of IKKβ, which is involved in the inflammatory response. By inhibiting IKKβ, this compound reduces the production of pro-inflammatory cytokines, leading to a reduction in inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, leading to the inhibition of cancer cell growth. This compound has also been shown to reduce the production of pro-inflammatory cytokines, leading to a reduction in inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3-Methylpiperidin-1-yl)sulfonyl-1,3,3a,4,5,6,7,7a-octahydroisoindole in lab experiments is its specificity for the MDM2 protein and IKKβ protein. This allows for targeted inhibition of these proteins, leading to specific biochemical and physiological effects. One limitation of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of 2-(3-Methylpiperidin-1-yl)sulfonyl-1,3,3a,4,5,6,7,7a-octahydroisoindole. One direction is the development of more efficient synthesis methods to improve the yield and purity of this compound. Another direction is the exploration of the potential therapeutic applications of this compound in other diseases, such as autoimmune disorders. Finally, the development of this compound derivatives with improved solubility and bioavailability could lead to more effective treatments for cancer and inflammatory diseases.
Conclusion:
This compound is a small molecule with promising therapeutic applications. Its ability to inhibit the activity of MDM2 and IKKβ makes it a potential treatment for cancer and inflammatory diseases. While there are limitations to its use in lab experiments, the development of more efficient synthesis methods and improved derivatives could lead to more effective treatments for these diseases in the future.

Synthesis Methods

The synthesis of 2-(3-Methylpiperidin-1-yl)sulfonyl-1,3,3a,4,5,6,7,7a-octahydroisoindole involves the reaction of 3-methylpiperidine with 1,2,3,4-tetrahydroisoquinoline-3-sulfonyl chloride in the presence of a base. The resulting product is then purified by column chromatography to obtain pure this compound.

Scientific Research Applications

2-(3-Methylpiperidin-1-yl)sulfonyl-1,3,3a,4,5,6,7,7a-octahydroisoindole has been extensively studied for its potential therapeutic applications. It has been shown to have anticancer properties by inhibiting the activity of a protein called MDM2, which is overexpressed in many cancers. This compound has also been shown to have anti-inflammatory properties by inhibiting the activity of a protein called IKKβ, which is involved in the inflammatory response.